Cas no 53924-41-7 (3-[(4'-carboxybiphenyl-4-yl)methyl]-1-methyl-1H-indole-2-carboxylic acid)

• Product Name: 3-[(4'-carboxybiphenyl-4-yl)methyl]-1-methyl-1H-indole-2-carboxylic acid
• CAS No: 53924-41-7
• MF: C₂₄H₁₉NO₄
• MW: 385.411966562271
• CID: 1586167
• PubChem ID: 40941
• Update Time: 2025-04-21

3-[(4'-carboxybiphenyl-4-yl)methyl]-1-methyl-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(4'-carboxybiphenyl-4-yl)methyl]-1-methyl-1H-indole-2-carboxylic acid
• 3-[[4-(4-carboxyphenyl)phenyl]methyl]-1-methylindole-2-carboxylic acid
• 3-((4'-Carboxy(1,1'-biphenyl)-4-yl)methyl)-1-methyl-1H-indole-2-carboxylic acid
• 3-[(4'-Carboxy-4-biphenylyl)methyl]-1-methyl-1H-indole-2-carboxylic acid
• 53924-41-7
• DTXSID30202217
• 1H-Indole-2-carboxylic acid, 3-((4'-carboxy(1,1'-biphenyl)-4-yl)methyl)-1-methyl-

• Inchi： 1S/C24H19NO4/c1-25-21-5-3-2-4-19(21)20(22(25)24(28)29)14-15-6-8-16(9-7-15)17-10-12-18(13-11-17)23(26)27/h2-13H,14H2,1H3,(H,26,27)(H,28,29)
• InChI Key： CJWJTZOASDCUEV-UHFFFAOYSA-N
• SMILES： OC(C1=C(CC2C=CC(C3C=CC(C(=O)O)=CC=3)=CC=2)C2C=CC=CC=2N1C)=O

Computed Properties

• Exact Mass: 385.13147
• Monoisotopic Mass: 385.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 79.5Ų

Experimental Properties

• PSA: 79.53